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Compound of Interest

Compound Name: 2,5-Dichloroaniline

Cat. No.: B050420 Get Quote

Essential Safety and Handling Guide for 2,5-
Dichloroaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dichloroaniline (CAS No. 95-82-9). Adherence to these procedures is essential to ensure

personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Dichloroaniline is a toxic substance that can be harmful if swallowed, inhaled, or comes

into contact with skin.[1][2] It may cause damage to organs through prolonged or repeated

exposure.[2][3] Proper PPE is mandatory to prevent exposure.

Required Personal Protective Equipment:
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Equipment Specification Standard

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator. A full-face particle

respirator type N99 (US) or

type P2 (EN 143) cartridges

are recommended, especially if

exposure limits may be

exceeded or irritation is

experienced.[1][3]

29 CFR 1910.134 or EN 149

Eye Protection
Tightly fitting safety goggles or

a face shield.
29 CFR 1910.133 or EN 166

Hand Protection

Compatible, chemical-resistant

gloves. Gloves must be

inspected before use.

EN 374

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat

or a chemical-resistant suit.[1]

[2][4][5]

Quantitative Toxicity Data
Below is a summary of available quantitative toxicity data for 2,5-Dichloroaniline.
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Data Point Value Species Route

LD50 1600 mg/kg Rat Oral

LD50 400 mg/kg Rat Intraperitoneal

LD50 1600 mg/kg Mouse Oral

LC50 2.92 mg/l (48 h)
Daphnia magna

(Water flea)
-

EC50 125 mg/l (0.5 h) Pseudomonas putida -

Standard Operating Procedure for Handling 2,5-
Dichloroaniline
Adherence to a strict operational workflow is crucial when handling 2,5-Dichloroaniline to

minimize the risk of exposure and contamination.
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Standard Operating Procedure for Handling 2,5-Dichloroaniline

1. Preparation 2. Handling 3. Post-Handling

Preparation

Handling

Proceed when ready

Post-Handling

Experiment complete

Emergency Preparedness

In case of spill or exposure

Waste Disposal

Decontamination complete

Don appropriate PPE

Ensure fume hood is operational

Prepare all necessary equipment and reagents

Work exclusively within a chemical fume hood

Avoid dust formation

Do not eat, drink, or smoke

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2,5-Dichloroaniline.

Spill Management Plan
In the event of a spill, immediate and decisive action is required to contain the material and

prevent exposure.
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2,5-Dichloroaniline Spill Response Plan

Containment Cleanup

Spill Occurs

Evacuate immediate area

Don appropriate PPE (including respirator)

Contain the spill

Clean up the spill

Decontaminate the area

Dispose of waste

Report the incident

Prevent further spread Avoid raising dust Sweep up solid material Place in a sealed, labeled container

Click to download full resolution via product page

Caption: Step-by-step spill response for 2,5-Dichloroaniline.
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Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

PPE: Don all required personal protective equipment, including a respirator, chemical-

resistant gloves, safety goggles, and protective clothing.

Containment: Prevent the spread of the solid material. Avoid creating dust.

Cleanup: Carefully sweep up the spilled solid and place it into a suitable, labeled, and sealed

container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (such as alcohol)

followed by a thorough washing with soap and water.

Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste

in accordance with local, state, and federal regulations.

Disposal Plan
Proper disposal of 2,5-Dichloroaniline and associated contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Disposal Protocol for 2,5-Dichloroaniline

Collection Labeling Storage Disposal

Waste Generation

Collect Waste

Label Waste Container

Store Waste

Dispose of Waste

Use designated, sealed, and compatible waste containers Segregate from other waste streams Clearly label with 'Hazardous Waste' and '2,5-Dichloroaniline' Include accumulation start date Store in a cool, dry, well-ventilated area Separate from incompatible materials (acids, oxidizing agents) Contact a licensed professional waste disposal service Follow all federal, state, and local environmental regulations

Click to download full resolution via product page

Caption: Protocol for the safe disposal of 2,5-Dichloroaniline waste.

Disposal Methodology:

Waste Characterization: 2,5-Dichloroaniline waste is considered hazardous.

Containerization: All waste, including contaminated PPE and cleaning materials, must be

collected in a designated, sealed, and properly labeled hazardous waste container.

Storage: Store waste containers in a secure, well-ventilated area, away from incompatible

materials such as acids and strong oxidizing agents.[3][4]
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Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous

waste disposal company.[1] The material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and

local environmental regulations.[1] Do not discharge to sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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